2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C23H23N5O2S/c1-4-30-20-8-6-5-7-18(20)27-21(29)13-31-23-17-12-26-28(22(17)24-14-25-23)19-10-9-15(2)11-16(19)3/h5-12,14H,4,13H2,1-3H3,(H,27,29)
• InChI Key: GQPBVPXNLQTXEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC=NC3=C2C=NN3C4=C(C=C(C=C4)C)C
• Molecular Formula: C23H23N5O2S
• Molecular Weight: 433.5 g/mol

Description

2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H23N5O2S and its molecular weight is 433.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Synthesis for PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, which share structural similarities with the compound , has been reported as selective ligands of the translocator protein (18 kDa). These compounds, including DPA-714, have been designed for labeling with fluorine-18 to facilitate in vivo imaging using positron emission tomography (PET) (Dollé et al., 2008). This application underscores the potential of such compounds in neuroimaging and the study of neuroinflammatory processes.

Antimicrobial Activity

Compounds incorporating the pyrazolo[3,4-d]pyrimidin-4-yl moiety have been synthesized and evaluated for their antimicrobial properties. For example, a study by Bondock et al. (2008) explores the synthesis and antimicrobial activity of new heterocycles incorporating the antipyrine moiety, demonstrating the potential of these compounds in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Chemical Synthesis and Drug Development

The structural complexity and functional group diversity of compounds like 2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(2-ethoxyphenyl)acetamide offer valuable platforms for chemical synthesis and drug development. Studies have shown the synthesis of novel heterocycles and their potential as chemotherapeutic agents, highlighting the importance of such compounds in medicinal chemistry research (Dangi, Hussain, & Talesara, 2011).

Neuroinflammation PET Imaging

Research on pyrazolo[1,5-a]pyrimidines related to the compound has focused on synthesizing and evaluating novel ligands for the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. These studies involve the synthesis, in vitro biological evaluation, fluorine-18 labeling, and in vivo neuroinflammation PET imaging, offering insights into the potential diagnostic applications of such compounds (Damont et al., 2015).

Mechanism of Action

Target of Action

Similar compounds with a pyrazolo[3,4-d]pyrimidin structure have been discovered as potent inhibitors of cyclin-dependent kinases 4/6 (cdk4/6) . CDK4/6 are key regulators of the cell cycle, and their inhibition can halt cell proliferation, making them attractive therapeutic targets for cancer treatment .

Mode of Action

This interaction could lead to changes in the protein’s activity, altering cellular processes such as cell cycle progression .

Biochemical Pathways

The inhibition of CDK4/6 would affect the cell cycle, specifically the transition from the G1 phase to the S phase . This could result in the arrest of cell cycle progression, preventing the replication of DNA and the division of cells . The downstream effects would include reduced cell proliferation, which is particularly relevant in the context of cancer treatment .

Pharmacokinetics

Similar compounds have shown desirable antiproliferative activities and excellent metabolic properties . These characteristics suggest that the compound could have good bioavailability, but further studies would be needed to confirm this.

Result of Action

The molecular and cellular effects of this compound’s action would likely include the arrest of the cell cycle, leading to a decrease in cell proliferation . In the context of cancer treatment, this could result in the reduction of tumor growth .